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Compound of Interest

5-(p-Methylphenyl)-5-
Compound Name:
phenylhydantoin

Cat. No.: B026451

Essential Safety and Handling Guide for 5-(p-
Methylphenyl)-5-phenylhydantoin

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 5-(p-Methylphenyl)-5-phenylhydantoin. The
following procedures are designed to ensure the safe handling, storage, and disposal of this
compound, minimizing risks and ensuring a secure laboratory environment.

Chemical Identifier and Hazard Information
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Identifier Value

CAS Number 51169-17-6[1]
Molecular Formula C16H14N202[1]
Molecular Weight 266.29 g/mol [1]
Signal Word Warning[1][2]

H302 (Harmful if swallowed), H351 (Suspected
Hazard Statements of causing cancer), H361 (Suspected of

damaging fertility or the unborn child)[1][2]

o Acute Toxicity 4 (Oral), Carcinogenicity 2,
Hazard Classifications ] o
Reproductive Toxicity 2[2]

Personal Protective Equipment (PPE)

Strict adherence to the following Personal Protective Equipment (PPE) guidelines is mandatory
when handling 5-(p-Methylphenyl)-5-phenylhydantoin.

Protection Type Specific Requirement Standard
) ) Dust mask/respirator with NIOSH approved N95 (US) or
Respiratory Protection o
particle filter EN 143 P3 (EU)[1][2]
) Chemical safety goggles or OSHA 29 CFR 1910.133 or
Eye Protection ]
faceshield European Standard EN166

) ) Consult manufacturer's
) Chemical-resistant gloves o )
Hand Protection o specifications for chemical
(e.g., Nitrile rubber) o
compatibility.

) Laboratory coat, long-sleeved )
Body Protection Standard laboratory practice
garments, closed-toe shoes

Operational Plan: Step-by-Step Handling
Procedures
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A designated area, such as a chemical fume hood or a glove box, must be established for all
work involving 5-(p-Methylphenyl)-5-phenylhydantoin. This area should be clearly marked
with warning signs indicating the presence of a carcinogenic and reproductive toxin.

Preparation and Weighing

o Preparation: Before handling the compound, ensure that the designated area is clean and
uncluttered. All necessary equipment, including weighing paper, spatulas, and waste
containers, should be placed within the containment area.

e Weighing:

o Perform all weighing operations within a chemical fume hood or a ventilated balance
enclosure to minimize the risk of inhalation.

o Use a disposable weighing boat or paper to avoid contamination of the balance.
o Handle the powder gently to prevent aerosolization.

o Close the primary container immediately after dispensing the required amount.

Dissolving and Transferring

» Solvent Addition: If preparing a solution, add the solvent to the weighed powder slowly and
carefully within the designated containment area.

o Transfer: When transferring the compound or its solutions, use sealed, secondary containers
to prevent spills during transport within the laboratory.

Emergency Procedures
Accidental Exposure

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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 Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill Response

o Evacuate: Immediately evacuate the area and alert others.

» Contain: If it is safe to do so, prevent the spread of the powder by covering it with a damp
absorbent material. Do not dry sweep, as this can generate dust.

e Decontaminate:

Wear the appropriate PPE, including respiratory protection.

o

o Gently cover the spill with an absorbent material (e.g., vermiculite, sand, or chemical

absorbent pads).

o Carefully collect the absorbed material using non-sparking tools and place it into a labeled,
sealed container for hazardous waste disposal.

o Clean the spill area with a detergent solution and water, collecting the cleaning materials

for hazardous waste disposal.

o Ventilate: Ventilate the area thoroughly.

Disposal Plan

All waste materials contaminated with 5-(p-Methylphenyl)-5-phenylhydantoin must be
treated as hazardous waste.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b026451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Type Disposal Procedure

Includes excess compound, contaminated
Solid Waste weighing papers, gloves, and other disposable

labware.

1. Collect in a dedicated, clearly labeled, and

sealed hazardous waste container.

2. The container should be stored in a

designated satellite accumulation area.

o Includes solutions of the compound and
Liquid Waste . . .
contaminated cleaning solutions.

1. Collect in a dedicated, clearly labeled, and
sealed hazardous waste container suitable for

liquids.

2. The container should be stored in secondary
containment within a designated satellite

accumulation area.

Note: All waste disposal must comply with local, state, and federal regulations. Contact your
institution's Environmental Health and Safety (EHS) department for specific guidance on waste
stream classification and disposal procedures.

Workflow and Logical Relationships

The following diagrams illustrate the key workflows for handling and emergency response.

Safe Handling Workflow
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Caption: Workflow for the safe handling of 5-(p-Methylphenyl)-5-phenylhydantoin.
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Caption: Step-by-step emergency response plan for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 5-(p-
Methylphenyl)-5-phenylhydantoin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b026451#personal-protective-equipment-for-handling-
5-p-methylphenyl-5-phenylhydantoin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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